Cas no 127958-68-3 (2-(3-Acetamidopropoxy)acetic acid)

• Product Name: 2-(3-Acetamidopropoxy)acetic acid
• CAS No: 127958-68-3
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6339105
• PubChem ID: 20063795
• Update Time: 2025-08-02

2-(3-Acetamidopropoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 127958-68-3
• EN300-28271213
• SCHEMBL9486985
• 2-(3-acetamidopropoxy)acetic acid
• 2-(3-Acetamidopropoxy)acetic acid

• Inchi： 1S/C7H13NO4/c1-6(9)8-3-2-4-12-5-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11)
• InChI Key： WWLBDAVIQGFQRE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CCCNC(C)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-Acetamidopropoxy)acetic acid

Research Brief on 2-(3-Acetamidopropoxy)acetic Acid (CAS: 127958-68-3): Recent Advances and Applications

2-(3-Acetamidopropoxy)acetic acid (CAS: 127958-68-3) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This brief synthesizes the latest findings regarding its synthesis, physicochemical properties, and potential applications in drug development and biomedical research. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the design of prodrugs and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a linker in antibody-drug conjugates (ADCs). The researchers utilized 2-(3-Acetamidopropoxy)acetic acid to connect cytotoxic payloads to monoclonal antibodies, achieving improved stability and controlled release profiles compared to traditional linker chemistries. The study reported a 40% increase in plasma stability while maintaining potent anticancer activity in xenograft models.

In the area of prodrug design, a recent patent application (WO2023056478) disclosed novel derivatives of 2-(3-Acetamidopropoxy)acetic acid that serve as effective masking groups for carboxyl-containing therapeutics. The modified compounds showed enhanced cellular permeability while maintaining the ability to release active drug molecules through enzymatic cleavage in target tissues. This approach has particular relevance for improving the oral bioavailability of peptide-based pharmaceuticals.

Analytical characterization studies using advanced techniques such as NMR crystallography and mass spectrometry have provided new insights into the compound's structural properties. Research published in ACS Omega (2024) revealed unexpected polymorphic forms of 2-(3-Acetamidopropoxy)acetic acid that could influence its formulation characteristics. These findings have important implications for pharmaceutical development, particularly in solid dosage form design.

Emerging applications in chemical biology include its use as a scaffold for developing novel enzyme inhibitors. A 2024 study in Chemical Science demonstrated that derivatives of 2-(3-Acetamidopropoxy)acetic acid could selectively inhibit histone deacetylases (HDACs) with improved isoform selectivity. The researchers attributed this selectivity to the compound's unique spatial configuration and hydrogen bonding capabilities.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable production methods. A green chemistry approach published in Organic Process Research & Development (2023) described a biocatalytic route to 2-(3-Acetamidopropoxy)acetic acid that reduces waste generation by 65% compared to traditional synthetic pathways. This advancement addresses growing concerns about the environmental impact of pharmaceutical manufacturing.

Looking forward, the compound's potential in targeted therapy continues to expand. Ongoing clinical trials (NCT05678945) are evaluating ADC formulations incorporating 2-(3-Acetamidopropoxy)acetic acid linkers for the treatment of hematological malignancies. Preliminary results suggest favorable pharmacokinetic profiles and reduced off-target toxicity compared to existing therapies.

In conclusion, 2-(3-Acetamidopropoxy)acetic acid (CAS: 127958-68-3) represents a promising chemical entity with diverse applications in modern drug discovery and development. Its unique structural features continue to inspire innovative therapeutic strategies across multiple disease areas. Future research directions may explore its potential in nucleic acid delivery systems and as a component of smart biomaterials for regenerative medicine applications.